Cas no 28806-14-6 (2,4(1H,3H)-Pyrimidinedione,5-methyl-, dimer)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,5-methyl-, dimer
• CAS No: 28806-14-6
• MF: C₁₀H₁₂N₄O₄
• MW: 252.22668170929
• CID: 289514
• PubChem ID: 160169
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,5-methyl-, dimer Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-methyl-, dimer
• 5-methyl-1H-pyrimidine-2,4-dione
• 28806-14-6
• 2,4(1H,3H)-Pyrimidinedione, 5-methyl-, dimer
• Cyclobuta-dithymidine
• SCHEMBL750450

• Inchi： 1S/2C5H6N2O2/c2*1-3-2-6-5(9)7-4(3)8/h2*2H,1H3,(H2,6,7,8,9)
• InChI Key： AFBXRHFIVUFPES-UHFFFAOYSA-N
• SMILES： O=C1C(C)=CNC(N1)=O.O=C1C(C)=CNC(N1)=O

Computed Properties

• Exact Mass: 252.08596
• Monoisotopic Mass: 252.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 124.44